Cas no 94248-43-8 (Phenol,4,4'-[(4-hydroxyphenyl)-1-methyldecylidene]bis- (9CI))

• Product Name: Phenol,4,4'-[(4-hydroxyphenyl)-1-methyldecylidene]bis- (9CI)
• CAS No: 94248-43-8
• Molecular Formula: C₂₉H₃₆O₃
• Molecular Weight: 432.59434
• CID: 810019
• PubChem ID: 44151591

Phenol,4,4'-[(4-hydroxyphenyl)-1-methyldecylidene]bis- (9CI) Properties

Names and Identifiers

• Phenol,4,4'-[(4-hydroxyphenyl)-1-methyldecylidene]bis- (9CI)
• 4,4'-[(4-hydroxyphenyl)-1-methyldecylidene]bisphenol
• NS00093681
• EINECS 304-315-7
• 4,4'-((4-Hydroxyphenyl)-1-methyldecylidene)bisphenol
• DTXSID00897417
• 94248-43-8

• InChIKey： DCFMUIBWZBZJAR-UHFFFAOYSA-N
• Inchi： InChI=1S/C29H36O3/c1-29(24-12-18-27(31)19-13-24,25-14-20-28(32)21-15-25)22-8-6-4-2-3-5-7-9-23-10-16-26(30)17-11-23/h10-21,30-32H,2-9,22H2,1H3
• SMILES： CC(CCCCCCCCCC1=CC=C(C=C1)O)(C2=CC=C(C=C2)O)C3=CC=C(C=C3)O

Computed Properties

• Exact Mass: 432.26644501g/mol
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 12
• Monoisotopic Mass: 432.26644501g/mol
• Heavy Atom Count: 32
• Complexity: 461
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 9.4
• Tautomer Count: 6
• Surface Charge: 0
• Topological Polar Surface Area: 60.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes Bisphenols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bisphenols